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Compound of Interest

Compound Name: Benzyl bromide

Cat. No.: B3423114 Get Quote

This guide provides an in-depth overview of the physical properties, safety data, and handling

protocols for benzyl bromide (C₇H₇Br), a versatile and highly reactive benzylating agent.[1][2]

Intended for researchers, scientists, and professionals in drug development, this document

emphasizes a proactive approach to safety and operational excellence. The causality behind

experimental choices and the inherent self-validating nature of the described protocols are

central to this narrative, ensuring both scientific integrity and user safety.

Core Physicochemical Characteristics
Benzyl bromide is a colorless to pale yellow liquid at room temperature, known for its pungent,

tear-gas-like odor.[3][4][5] Its utility as a benzylating agent in organic synthesis is significant,

particularly for the protection of alcohols and carboxylic acids.[1][4] However, its reactivity also

contributes to its hazardous nature, demanding meticulous handling and a thorough

understanding of its properties.

Table 1: Key Physical Properties of Benzyl Bromide
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Property Value Source(s)

Molecular Formula C₇H₇Br

Molecular Weight 171.03 g/mol [3]

Appearance Colorless to yellow liquid [3][4][5]

Odor
Pungent, sharp, agreeable,

tear gas-like
[3][4]

Density
1.430 - 1.441 g/cm³ at 20-22

°C
[3][6][7]

Melting Point -4.0 to -1 °C (27 to 30 °F) [1][4][7]

Boiling Point
198-199 °C (388 to 390 °F) at

760 mmHg
[4][7]

Flash Point
79 - 86 °C (174 - 188 °F)

(closed cup)
[1][4][5]

Vapor Pressure
0.49 mbar at 20 °C; 1 mmHg

at 90°F
[6][7]

Vapor Density 5.8 (Air = 1.0) [6][7]

Water Solubility
Slightly soluble; reacts slowly

with water
[3][7][8]

Solubility in other solvents

Miscible with ethanol, ether,

benzene, and carbon

tetrachloride

[2][4]

Refractive Index 1.5752 at 20 °C/D [3][4]

The relatively high vapor density of benzyl bromide indicates that its vapors are heavier than

air and can accumulate in low-lying areas, posing an inhalation hazard and a potential for

flashback if an ignition source is present.[6][7][9]

Hazard Analysis and Risk Mitigation
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Benzyl bromide is classified as a hazardous substance due to its corrosive, combustible, and

lachrymatory properties.[6][9][10] It is a potent irritant to the skin, eyes, and respiratory tract.[9]

[10] Furthermore, there is a potential for mutagenic effects, necessitating handling with extreme

caution.[9]

Table 2: Benzyl Bromide Hazard Identification and Safety
Classifications

Hazard Type
Classification and
Description

Source(s)

Acute Toxicity (Inhalation)

May be fatal if inhaled. Causes

severe respiratory tract

irritation.

[11]

Skin Corrosion/Irritation

Causes skin irritation and can

cause severe burns upon

contact.

[9][10]

Serious Eye Damage/Irritation

Causes serious eye irritation

and can lead to eye damage. It

is a strong lachrymator.

[9][10]

Respiratory Sensitization
May cause respiratory

irritation.
[10][12]

Flammability Combustible liquid. [9][10]

Reactivity

Reacts violently with strong

bases, amines, oxidizing

agents, and alcohols.

Corrosive to most metals,

especially in the presence of

moisture.

[7][9]

Incompatibilities and Hazardous Reactions
A critical aspect of safely handling benzyl bromide is understanding its incompatibilities.

Violent reactions can occur with:
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Strong Bases: (e.g., sodium hydroxide, potassium hydroxide)[9]

Amines[9]

Oxidizing Agents: (e.g., perchlorates, peroxides, permanganates)[9]

Alcohols[9]

Metals: Corrosive to most metals, except nickel and lead, particularly when moisture is

present.[7][8][9]

Benzyl bromide decomposes slowly upon contact with water, producing hydrogen bromide

gas, which is also corrosive and toxic.[3][5] This reaction can be accelerated by light and

moisture, highlighting the importance of proper storage.[7][8][10]

Standard Operating Procedures for Safe Handling
A systematic approach to handling benzyl bromide is paramount to minimizing risk. The

following protocols are designed to be self-validating, incorporating safety checks at each

stage.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense. The rationale is to create a

complete barrier to prevent any contact with the substance.

Hand Protection: Wear appropriate chemical-resistant gloves. Consult the glove

manufacturer's specifications for breakthrough times and material compatibility.[9][11]

Eye and Face Protection: Chemical splash goggles and a face shield are mandatory to

protect against splashes and the potent lachrymatory vapors.[9][11]

Skin and Body Protection: A lab coat and, where significant exposure risk exists, appropriate

protective clothing should be worn.[9][11]

Respiratory Protection: All handling of benzyl bromide must be conducted in a certified

chemical fume hood.[13] If exposure limits are likely to be exceeded, a NIOSH/MSHA-

approved respirator is required.[11]
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Engineering Controls and Work Practices
Ventilation: A properly functioning chemical fume hood is essential to control vapor exposure.

[9][13]

Ignition Sources: Benzyl bromide is a combustible liquid, so all sources of ignition, including

open flames, sparks, and hot surfaces, must be eliminated from the work area.[9][10]

Handling: Use only in a well-ventilated area.[10] Avoid breathing vapors or mist.[10][13]

Prevent contact with skin and eyes.[13] Ground and bond containers when transferring

material to prevent static discharge.[11]

Storage and Disposal
Storage: Store in a cool, dry, well-ventilated area away from light, moisture, and incompatible

materials.[9][10] Containers should be tightly closed.[9][10]

Disposal: Dispose of benzyl bromide and any contaminated materials as hazardous waste

in accordance with local, state, and federal regulations.[9][10]

Emergency Response Protocols
In the event of an emergency, a clear and practiced response plan is crucial.

First Aid Measures
Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15-20 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing and seek immediate medical attention.[3][10]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious
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person. Seek immediate medical attention.

Spill and Leak Response
Evacuation: Evacuate all non-essential personnel from the spill area.[9]

Ventilation and Ignition Control: Ensure the area is well-ventilated and remove all ignition

sources.[9]

Containment and Cleanup: For small spills, cover with a dry, inert absorbent material such as

sand, dry lime, or soda ash.[9] Do NOT use water.[9] Collect the absorbed material into a

covered container for proper disposal.[9]

Firefighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[6][9]

DO NOT USE WATER as it can react with benzyl bromide.[6][9]

Hazardous Combustion Products: Fires involving benzyl bromide can produce poisonous

gases, including hydrogen bromide.[6][9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[14]

Visualizing Safety Workflows
The following diagrams illustrate key decision-making processes for handling benzyl bromide
safely.
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat)

Verify Fume Hood Functionality

Assemble All Necessary Equipment & Reagents

Locate Emergency Equipment
(Shower, Eyewash, Fire Extinguisher)

Transfer Benzyl Bromide in Fume Hood

Perform Reaction Under Inert Atmosphere (if required)

Continuously Monitor Reaction

Quench Reaction & Work-Up in Hood

Segregate Halogenated Waste

Decontaminate Glassware & Work Area

Doff & Dispose of Contaminated PPE

Click to download full resolution via product page

Caption: Standard Operating Workflow for Benzyl Bromide.
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Spill Detected

Evacuate Immediate Area Alert Supervisor & Safety Officer

Don Appropriate PPE for Cleanup

If trained to respond

Isolate Spill & Remove Ignition Sources

Cover with Dry, Inert Absorbent
(Sand, Lime, Soda Ash)

Collect into a Labeled, Sealed Container

Dispose of as Hazardous Waste Decontaminate Spill Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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